Cas no 1259600-15-1 ((1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1259600-15-1
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 4583125
• PubChem ID: 28167543
• Update Time: 2025-06-14

(1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• (IS)-l-(4-BR0M0PHENYL)- 3, 3, 3-TRIFLUOROPROPAN-l-AMINE

• Inchi： 1S/C9H9BrF3N/c10-7-3-1-6(2-4-7)8(14)5-9(11,12)13/h1-4,8H,5,14H2/t8-/m0/s1
• InChI Key： XFQGIGAQJPNZSL-QMMMGPOBSA-N
• SMILES： [C@H](C1=CC=C(Br)C=C1)(N)CC(F)(F)F

Additional information on (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1259600-15-1)

The compound (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1259600-15-1) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromophenyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds like (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound's chiral center also makes it a candidate for asymmetric synthesis, a hot topic in green chemistry and catalysis.

From a synthetic perspective, CAS No. 1259600-15-1 is often explored for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic systems. Its bromine substituent serves as a versatile handle for further functionalization, appealing to researchers working on high-throughput screening libraries or structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of sustainable chemistry, scientists are investigating greener routes to synthesize (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine, such as biocatalysis or flow chemistry. These methods address concerns about solvent waste and energy efficiency, which are frequently searched topics in academic and industrial circles.

Another area of interest is the compound's potential in proteomics and chemical biology. Its ability to act as a molecular probe or labeling agent is being explored in studies targeting protein-protein interactions and cellular pathways. This ties into broader trends like drug repurposing and personalized therapeutics, where multifunctional small molecules are in high demand.

In summary, (1S)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1259600-15-1) represents a convergence of cutting-edge research themes: fluorine chemistry, chiral synthesis, and biocompatible intermediates. Its versatility ensures continued relevance in both academic and industrial settings, particularly as the scientific community prioritizes innovation and sustainability in molecular design.